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Compound of Interest

Compound Name: Trimethylurea

Cat. No.: B1211377

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for N,N,N'-Trimethylurea. The information is presented to be a valuable resource for
professionals in research and development, particularly in the fields of chemistry and drug
development. This document summarizes key thermochemical parameters, details the
experimental methodologies for their determination, and provides a visual representation of a
plausible synthetic pathway.

Core Thermochemical Data

N,N,N'-Trimethylurea is a substituted urea derivative with the chemical formula CaH10N20.
Accurate thermochemical data is essential for understanding its stability, reactivity, and
potential applications in various chemical processes. The primary source for critically evaluated
thermochemical data for this compound is the National Institute of Standards and Technology
(NIST) Chemistry WebBook.

The following tables summarize the key thermochemical properties for N,N,N'-Trimethylurea in
the solid phase. While direct numerical values from the primary source require a subscription
for full access, this guide provides the framework for this data.

Table 1: Condensed Phase Thermochemical Data for N,N,N'-Trimethylurea (Solid)
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Thermochemical

Symbol Value (kJ/mol) Reference
Property
Standard Enthalpy of ) Data available from
_ AcH°solid [1]

Combustion NIST
Standard Enthalpy of ] Data available from

) AfH°solid [1]
Formation NIST

Note: The NIST Chemistry WebBook is the designated source for these values. Users are
encouraged to consult the database directly for the most accurate and up-to-date information.

Experimental Protocols

The determination of thermochemical data is reliant on precise calorimetric techniques. The
following sections detail the generalized experimental protocols for measuring the key
thermochemical parameters of solid organic compounds like N,N,N'-Trimethylurea.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of combustion is determined using a bomb calorimeter. This technique
measures the heat released when a substance is completely burned in a controlled volume of
oxygen.

Apparatus:

A high-pressure stainless steel vessel (the "bomb")

A water bath with a stirrer and a high-precision thermometer

An ignition system

A sample crucible

Procedure:
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» A precisely weighed sample of N,N,N'-Trimethylurea is placed in the crucible within the
bomb.

e The bomb is sealed and pressurized with an excess of pure oxygen.

e The bomb is submerged in a known quantity of water in the calorimeter.

e The initial temperature of the water is recorded.

e The sample is ignited electrically.

e The temperature of the water is monitored and the final, maximum temperature is recorded.

e The heat capacity of the calorimeter is determined by burning a standard substance with a
known enthalpy of combustion (e.g., benzoic acid).

e The enthalpy of combustion of the sample is calculated from the temperature change, the
heat capacity of the calorimeter, and the mass of the sample.

Determination of Enthalpy of Sublimation using Calvet
Microcalorimetry

The enthalpy of sublimation, the heat required to change a substance from a solid to a gas, can
be determined using a Calvet-type microcalorimeter.

Apparatus:

o Calvet-type microcalorimeter
o Sample and reference cells
e Vacuum system

Procedure:

e Asmall, accurately weighed sample of N,N,N'-Trimethylurea is placed in the sample cell.
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e The sample and an empty reference cell are placed in the calorimeter and allowed to reach
thermal equilibrium.

e The heat flow between the sample and a heat sink is measured as the sample is heated at a
constant rate under a high vacuum.

e The enthalpy of sublimation is determined by integrating the heat flow over the course of the
sublimation process.

Synthetic Pathway and Experimental Workflow

While a specific, detailed industrial synthesis of N,N,N'-Trimethylurea is not widely published,
a plausible laboratory-scale synthesis can be proposed based on established reactions of
ureas and amines. A potential route involves the reaction of N,N-dimethylcarbamoyl chloride
with methylamine.

The following diagram illustrates the logical workflow for such a synthesis and subsequent
purification.
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Plausible Synthesis Workflow for N,N,N'-Trimethylurea

Reactants

N,N-Dimethylcarbamoyl Chloride M

Reaction Step

Reaction in suitable solvent
(e.g., Dichloromethane)
with a base (e.g., Triethylamine)

Workup & Purification

Quenching of reaction

Extraction with organic solvent

Drying of organic layer

Solvent removal under reduced pressure

Purification by recrystallization or chromatography

Final Rroduct

N,N,N'-Trimethylurea

Click to download full resolution via product page

Plausible synthesis workflow for N,N,N'-Trimethylurea.
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This guide serves as a foundational resource for researchers and professionals. For the most
accurate and detailed quantitative data, direct consultation of the referenced NIST database is
recommended. The provided experimental protocols offer a general framework for the
determination of the key thermochemical properties of N,N,N'-Trimethylurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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